Cas no 1341089-01-7 (2-(2,2-difluoroacetyl)-3,5-dimethylcyclohexan-1-one)

• Product Name: 2-(2,2-difluoroacetyl)-3,5-dimethylcyclohexan-1-one
• CAS No: 1341089-01-7
• MF: C₁₀H₁₄F₂O₂
• MW: 204.213770389557
• CID: 6446119
• PubChem ID: 64750636
• Update Time: 2025-07-02

2-(2,2-difluoroacetyl)-3,5-dimethylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-difluoroacetyl)-3,5-dimethylcyclohexan-1-one
• Cyclohexanone, 2-(2,2-difluoroacetyl)-3,5-dimethyl-

• Inchi： 1S/C10H14F2O2/c1-5-3-6(2)8(7(13)4-5)9(14)10(11)12/h5-6,8,10H,3-4H2,1-2H3
• InChI Key： FDBZOWBNGBLLQA-UHFFFAOYSA-N
• SMILES： C1(=O)CC(C)CC(C)C1C(C(F)F)=O

Experimental Properties

• Density: 1.101±0.06 g/cm3(Predicted)
• Boiling Point: 266.3±40.0 °C(Predicted)
• pka: 8.92±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 2-(2,2-difluoroacetyl)-3,5-dimethylcyclohexan-1-one

Introduction to 2-(2,2-difluoroacetyl)-3,5-dimethylcyclohexan-1-one (CAS No. 1341089-01-7)

2-(2,2-difluoroacetyl)-3,5-dimethylcyclohexan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1341089-01-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclohexanone derivatives, characterized by its unique structural features that include a difluoroacetyl substituent and methyl groups at the 3rd and 5th positions of the cyclohexane ring. The presence of fluorine atoms in the molecule imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The synthesis of 2-(2,2-difluoroacetyl)-3,5-dimethylcyclohexan-1-one involves multi-step organic transformations, typically starting from commercially available cyclohexanone derivatives. The introduction of the difluoroacetyl group is a critical step, often achieved through fluorination and acylation reactions. The precise control of reaction conditions is essential to ensure high yield and purity, as side reactions can lead to undesired byproducts. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or directed ortho-metalation strategies, have been employed to enhance the efficiency and selectivity of these transformations.

One of the most compelling aspects of 2-(2,2-difluoroacetyl)-3,5-dimethylcyclohexan-1-one is its potential as a pharmacophore in drug discovery. The structural motif exhibits properties that are conducive to interactions with biological targets, particularly enzymes and receptors involved in disease pathways. Recent studies have highlighted its role as a key intermediate in the synthesis of inhibitors targeting metabolic disorders and inflammatory diseases. The fluorine atoms enhance metabolic stability and binding affinity, which are critical factors in drug design.

In the realm of medicinal chemistry, 2-(2,2-difluoroacetyl)-3,5-dimethylcyclohexan-1-one has been explored for its anti-inflammatory and anti-microbial properties. Research indicates that derivatives of this compound can modulate signaling pathways associated with inflammation, such as NF-κB and MAPK cascades. Additionally, the structural framework suggests potential activity against bacterial infections due to its ability to disrupt bacterial cell wall synthesis or interfere with essential enzymatic processes. These findings have prompted further investigation into its therapeutic applications.

The compound's unique chemical profile also makes it an attractive candidate for material science applications. Fluorinated compounds are known for their enhanced thermal stability and chemical resistance, properties that are valuable in polymer science and coatings technology. Ongoing research is exploring how modifications to 2-(2,2-difluoroacetyl)-3,5-dimethylcyclohexan-1-one can yield materials with tailored properties for industrial use.

From a regulatory perspective, CAS No. 1341089-01-7 ensures clear identification and classification of 2-(2,2-difluoroacetyl)-3,5-dimethylcyclohexan-1-one, facilitating compliance with international safety and handling standards. While not classified as a hazardous or controlled substance under current regulations, proper handling protocols must be followed to ensure safety in laboratory and industrial settings. Storage conditions should minimize exposure to moisture and light to prevent degradation.

The future prospects for 2-(2,2-difluoroacetyl)-3,5-dimethylcyclohexan-1-one are promising, with ongoing research focusing on optimizing synthetic routes for scalability and cost-effectiveness. Collaborative efforts between academia and industry are expected to accelerate the development of novel derivatives with enhanced pharmacological profiles. As computational methods advance, virtual screening techniques will play a crucial role in identifying new applications for this compound.

In conclusion,CAS No. 1341089-01-7 refers to a versatile compound,2-(2,2-difluoroacetyl)-3,5-dimethylcyclohexan-1-one, which combines structural complexity with functional diversity. Its potential in pharmaceuticals underscores its importance as a building block for drug discovery efforts aimed at addressing complex diseases. Furthermore,its applications extend beyond medicine into material science, where it offers solutions for developing advanced materials with desirable properties.